![molecular formula C20H22N2O2 B1202649 Quininone CAS No. 569329-55-1](/img/structure/B1202649.png)
Quininone
Overview
Description
Quininone is a compound with the molecular formula C20H22N2O2 . It is also known as (8a)-6¢-Methoxycinchonan-9-one .
Synthesis Analysis
The synthesis of quinones, including this compound, can be achieved through various methods. One of the most common methods is the Thiele-Winter acetoxylation, which involves the reaction of 1,4- or 1,2-quinone derivatives with acetic anhydride, in the presence of an acidic catalyst .
Molecular Structure Analysis
Quinones are characterized by a common basic structural pattern: an ortho or a para substituted dione conjugated either to an aromatic nucleus (benzoquinones) or to a condensed polycyclic aromatic system .
Chemical Reactions Analysis
Quinones are fast redox cycling molecules and have the potential to bind to thiol, amine, and hydroxyl groups . They are known to undergo a variety of chemical reactions, including redox reactions and nucleophilic additions .
Physical And Chemical Properties Analysis
This compound is a pale-yellow solid with an acrid, chlorine-like odor . It has a molecular weight of 322.40 and a composition of C 74.51%, H 6.88%, N 8.69%, O 9.93% .
Scientific Research Applications
Quininone is closely related to quinine, a compound with significant medical applications. A study by Mirghani et al. (2003) investigated the metabolism and elimination of quinine, including its conversion into metabolites like 2'-quininone. This study highlights the importance of understanding the metabolic pathways of quinine and its derivatives for effective clinical use (Mirghani et al., 2003).
In a study by Kariv et al. (1971), the electrochemical reduction of this compound was examined, providing insights into its potential applications in chemical and pharmaceutical processes (Kariv et al., 1971).
Quinones, including analogs like anthraquinone, have been studied extensively for their biological and medicinal properties. A review by Shafiq et al. (2022) outlines various therapeutic potentials of anthraquinone derivatives, such as their use in anticancer, antimicrobial, and antioxidant applications (Shafiq et al., 2022).
The cytotoxic mechanisms of quinones, such as this compound, have been a topic of research. O'Brien (1991) discussed how quinones found in animal and plant cells can exhibit toxicity, which is relevant in the development of anticancer and antibacterial drugs (O'Brien, 1991).
The study of quinone compounds, including this compound, in relation to their electrochemical properties and their roles in biological systems like mitochondria and chloroplasts, was undertaken by Rich and Bendall (1979). This research provides insight into the fundamental understanding of energy transfer in biological systems (Rich & Bendall, 1979).
Safety and Hazards
properties
IUPAC Name |
(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19H,1,7,9-10,12H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRFCUPVBYYAMIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=CN=C2C=C1)C(=O)C3CC4CCN3CC4C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40274485 | |
Record name | 6′-Methoxy-9-rubanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40274485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
569329-55-1, 14528-53-1 | |
Record name | 6′-Methoxy-9-rubanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40274485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6'-methoxycinchonan-9-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.029 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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